Cas no 2228416-25-7 (tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)
tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
- 2228416-25-7
- EN300-1892073
- tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
-
- Inchi: 1S/C16H22ClNO4/c1-15(2,3)22-14(20)18(5)16(4,10-19)11-7-8-12(17)13(9-11)21-6/h7-10H,1-6H3
- InChI Key: NREOAXSLOXZGPB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1OC)C(C=O)(C)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 327.1237359g/mol
- Monoisotopic Mass: 327.1237359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.8Ų
tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1892073-0.05g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-0.1g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-0.25g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-0.5g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-1.0g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1892073-2.5g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-5.0g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1892073-10.0g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1892073-1g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1892073-5g |
tert-butyl N-[2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228416-25-7 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
Comprehensive Analysis of tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228416-25-7): Properties, Applications, and Industry Trends
The compound tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228416-25-7) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-chloro-3-methoxyphenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.
In recent years, the demand for N-methylcarbamate derivatives like this compound has surged due to their versatility in drug discovery. The presence of both chloro and methoxy substituents on the aromatic ring enhances its electronic properties, allowing for diverse chemical transformations. This characteristic aligns with current industry trends favoring multifunctional intermediates that can streamline synthetic pathways. Laboratories worldwide are investigating its use in peptide mimetics and small molecule therapeutics, especially for targets requiring precise steric and electronic modulation.
The physicochemical properties of CAS No. 2228416-25-7 contribute significantly to its utility. With a molecular weight of 327.8 g/mol, this crystalline solid demonstrates optimal solubility in common organic solvents like dichloromethane and tetrahydrofuran, facilitating its handling in laboratory settings. Its stability under inert atmospheres makes it suitable for Grignard reactions and palladium-catalyzed couplings, addressing the growing need for robust intermediates in cross-coupling chemistry. These attributes position it as a promising candidate for high-throughput screening libraries and structure-activity relationship studies.
Environmental and regulatory considerations surrounding chlorinated aromatic compounds have prompted innovative approaches to this molecule's synthesis. Green chemistry principles are being applied to develop atom-economical routes to its production, minimizing waste generation. The tert-butyloxycarbonyl (Boc) protecting group in its structure offers advantages in orthogonal deprotection strategies, a feature highly valued in peptide synthesis and combinatorial chemistry. These aspects resonate with the pharmaceutical industry's push toward sustainable manufacturing practices.
Analytical characterization of tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct proton NMR signals between 1.2-1.5 ppm (tert-butyl group) and 3.7-3.9 ppm (methoxy protons) serve as reliable markers for purity assessment. These analytical profiles support its application in quality-by-design pharmaceutical development, meeting stringent regulatory requirements for impurity profiling in active pharmaceutical ingredients (APIs).
Emerging research directions for CAS No. 2228416-25-7 include its potential in covalent inhibitor design and proteolysis targeting chimeras (PROTACs). The α-ketoamide functionality present in its structure may enable targeted protein modification, aligning with current interests in precision medicine approaches. Furthermore, its structural features are being evaluated for bioconjugation applications, particularly in the development of antibody-drug conjugates (ADCs), a rapidly expanding therapeutic modality.
Supply chain dynamics for this specialty chemical reflect broader trends in fine chemical distribution. With increasing demand from contract research organizations and academic laboratories, manufacturers are optimizing production scales while maintaining strict quality control standards. The compound's shelf stability and compatibility with automated synthesis platforms make it particularly suitable for distributed research networks engaged in decentralized drug discovery initiatives.
Future perspectives on tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate research include exploration of its chiral derivatives for asymmetric synthesis applications. The prochiral center adjacent to the carbonyl group offers opportunities for developing enantioselective catalysts and chiral auxiliaries. Such developments would address the pharmaceutical industry's growing emphasis on stereochemically pure intermediates, particularly for CNS-targeting therapeutics where molecular chirality significantly impacts biological activity.
2228416-25-7 (tert-butyl N-2-(4-chloro-3-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)